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Compound of Interest

Compound Name: Benzeneacetamide, N-methoxy-

CAS No.: 112403-78-8

Cat. No.: B8766666

Get Quote

Executive Directive: Operational Safety &
Compliance
Benzeneacetamide, N-methoxy- (CAS: 5064-32-4), also known as N-Methoxy-2-

phenylacetamide, represents a specific class of hydroxamic acid derivatives used frequently as

intermediates in pharmaceutical synthesis. Unlike standard organic solvents, this compound

possesses distinct nitrogen-oxygen bond chemistry that requires specific segregation protocols

to prevent inadvertent formation of hazardous byproducts.

Immediate Action Required:

Classification: Treat as Hazardous Chemical Waste (Toxic/Irritant).

Primary Disposal Method: Thermal Destruction (Incineration) at an approved TSDF

(Treatment, Storage, and Disposal Facility).

Prohibited: Do NOT dispose of down drains, via evaporation, or in municipal trash.
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Chemical Profile & Hazard Assessment
Effective disposal begins with understanding the physicochemical properties that dictate

handling risks.[1]

Table 1: Physicochemical Properties & Risk Indicators

Property Data Operational Implication

CAS Number 5064-32-4
Unique identifier for waste

manifesting.

Physical State Solid (Crystalline)

Risk of dust generation;

requires particulate respiratory

protection.[2]

Melting Point 82–84 °C

Store below 30°C to prevent

phase change/caking in waste

drums.

Solubility
Soluble in Ethanol, DMSO,

Chloroform

Compatible with organic

solvent waste streams (if

dissolved).

GHS Hazards

H302: Harmful if

swallowedH315/H319:

Skin/Eye IrritantH335:

Respiratory Irritant

Full PPE (Gloves, Goggles,

Lab Coat) is non-negotiable.

Reactivity
Incompatible with strong

oxidizers & strong acids

CRITICAL: Do not mix with

Nitric Acid or Peroxides (risk of

exothermic decomposition).

Pre-Disposal Logistics: Segregation & Packaging
The Principle of Segregation: To ensure a self-validating safety system, waste streams must be

segregated before they reach the central waste area. N-methoxy amides possess a

hydroxamic-like structure capable of metal chelation and potential hydrolysis under strongly

acidic conditions.
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Step-by-Step Packaging Protocol
Container Selection:

Solids: Use wide-mouth High-Density Polyethylene (HDPE) jars or amber glass jars with

Teflon-lined caps.

Solutions: Use HDPE carboys or safety cans rated for the solvent carrier.

Labeling (The Validation Step):

Label must explicitly state: "Benzeneacetamide, N-methoxy- Waste."

Add Hazard Pictograms: Exclamation Mark (GHS07).

List all solvents if in solution (e.g., "Contains 5% Benzeneacetamide, N-methoxy- in
Dichloromethane").

Segregation Rule:

Keep Separate From: Oxidizing agents (Nitrates, Perchlorates) and Strong Acids.

Compatible With: Non-halogenated and halogenated organic solvent waste streams

(depending on the carrier solvent).

Disposal Workflows
Scenario A: Disposal of Pure Solid Substance
Best for: Expired reagents, excess synthesis starting material.

Transfer: In a fume hood, transfer the solid into a dedicated solid waste container.

Decontamination: Wipe the exterior of the original container with a solvent-dampened rag

(Ethanol/Acetone). Dispose of the rag as solid solvent waste.

Manifesting: Classify as "Non-RCRA Regulated Hazardous Waste" (unless exhibiting specific

toxicity characteristics defined by local law, but typically treated as generic organic toxic

waste).
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Final Disposition: High-temperature incineration.

Scenario B: Disposal of Reaction Mixtures (Solutions)
Best for: Mother liquors, filtrates, and reaction byproducts.[3]

Compatibility Test (Self-Validating Step):

Mix 5 mL of the waste solution with 5 mL of the target waste drum contents in a small vial

inside a fume hood.

Observe for 5 minutes.

Pass: No heat generation, gas evolution, or precipitation.

Fail: Do not combine.[4] Start a new, separate waste container.

Bulking: Pour compatible waste into the solvent waste carboy using a funnel.

Closure: Cap immediately to prevent volatile emissions.

Visualizing the Decision Logic
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Waste Generation:
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Figure 1: Decision matrix for determining the appropriate packaging and segregation workflow

based on the physical state of the waste.
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Emergency Response: Spill Management
In the event of a spill, immediate containment prevents environmental contamination.[5]

Spill Cleanup Protocol:

Isolate: Evacuate the immediate area (10-foot radius). Post "Do Not Enter" signs.[2][6][7][8]

[9]

Protect: Don PPE: Nitrile gloves (double gloved recommended), safety goggles, and N95

dust mask (for solids).

Contain:

Solid Spill: Cover with wet paper towels to prevent dust dispersion, then scoop.

Liquid Spill: Surround with absorbent pads or vermiculite.[5]

Clean: Scoop material into a waste bag/container. Wash the surface with soap and water.[8]

[9][10]

Dispose: Label the cleanup debris as hazardous waste (same classification as the chemical).

Spill Detected Don PPE:
Gloves, Goggles, Mask Identify Spill Type

Solid:
Cover with wet towels

to suppress dust

Liquid:
Absorb with Vermiculite

or Pads

Collect Debris into
Sealed Waste Bag Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Operational workflow for safe spill remediation.

Regulatory Compliance (RCRA & EPA)
While Benzeneacetamide, N-methoxy- is not explicitly listed on the EPA's "P" (Acutely Toxic)

or "U" (Toxic) lists by specific name, it must be characterized by the generator.
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Generator Responsibility: You must determine if the waste exhibits characteristics of

ignitability, corrosivity, reactivity, or toxicity (40 CFR § 262.11).

Default Classification: Due to the "Harmful if swallowed" (Acute Tox 4) designation, it is best

practice to manage it as Non-Regulated Federal Hazardous Waste (unless mixed with listed

solvents like Methanol or Toluene, which would trigger F-codes).

State Regulations: Always check state-specific environmental codes (e.g., California Title

22), which are often stricter than federal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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